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Compound of Interest

Compound Name: HLM006474

Cat. No.: B607963

Essential Safety and Handling Guide for
HLM006474

This guide provides immediate and essential safety protocols, operational procedures, and
disposal plans for handling the pan-E2F inhibitor, HLM006474. Adherence to these guidelines
is crucial for ensuring the safety of researchers, scientists, and drug development professionals
in a laboratory setting.

Chemical and Physical Properties

Property Value

Synonyms HLM-006474, HLM 006474
Formula C25H25N302

Molecular Weight 399.49

CAS No. 353519-63-8

Hazard Identification and Precautionary Measures

HLMO006474 is classified as harmful if swallowed and very toxic to aquatic life with long-lasting
effects.[1] It is imperative to wash skin thoroughly after handling and to refrain from eating,
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drinking, or smoking when using this product.[1] Environmental release should be avoided, and
any spillage should be collected.[1]

Personal Protective Equipment (PPE)

To ensure personal safety when handling HLM006474, the following personal protective
equipment is mandatory:

PPE Category Specific Requirements

Eye Protection Safety goggles with side-shields.[1]
Hand Protection Protective gloves.[1]

Skin and Body Protection Impervious clothing.[1]

Respiratory Protection A suitable respirator should be used.[1]

Handling and Storage

Proper handling and storage are critical to maintain the integrity of HLM006474 and the safety
of the laboratory environment.

« Handling: Avoid inhalation and contact with eyes and skin.[1] The formation of dust and
aerosols should be prevented.[1] Work should be conducted in areas with appropriate
exhaust ventilation.[1]

o Storage: Keep the container tightly sealed in a cool, well-ventilated area.[1] Protect from
direct sunlight and sources of ignition.[1] Recommended storage temperatures are -20°C for
the powder form and -80°C when in solvent.[1]

Emergency Procedures

In the event of exposure or spillage, the following first aid and emergency measures should be
taken:
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Incident

First Aid / Emergency Response

Eye Contact

Remove contact lenses, locate an eye-wash
station, and immediately flush eyes with large
amounts of water. Ensure adequate flushing by
separating eyelids with fingers. Promptly call a

physician.[1]

Skin Contact

Rinse skin thoroughly with large amounts of
water. Remove contaminated clothing and

shoes and seek medical attention.[1]

Ingestion

If swallowed, call a POISON CENTER or doctor

if you feel unwell. Rinse the mouth.[1]

Spillage

Use full personal protective equipment.[1] Avoid
breathing vapors, mist, dust, or gas.[1] Ensure
adequate ventilation and evacuate personnel to
safe areas.[1] Prevent further leakage and keep
the product away from drains or water courses.
[1] Absorb solutions with a liquid-binding
material like diatomite.[1] Decontaminate
surfaces and equipment by scrubbing with
alcohol.[1]

Disposal Plan

Dispose of the contents and container to an approved waste disposal plant.[1] Avoid releasing

the substance into the environment.[1]

Experimental Protocols

HLMO006474 is a pan-E2F inhibitor that blocks the DNA binding of E2F4.[2][3] In research
settings, it has been shown to reduce cell proliferation and induce apoptosis.[2]

 In Vitro Cell Viability Assay: For cell viability assessment, cells can be incubated with

HLMO006474 for 120 hours.[3] Cell viability can be measured using a reagent like CellTiter-
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Blue.[3] IC50 values, the concentration of the drug required for a 50% reduction in cell
growth, are determined using a sigmoidal equilibrium model regression.[3]

o Stock Solution Preparation: To prepare a 10 mg/mL stock solution, dissolve the compound in
fresh DMSO.[2] For a 1 mL working solution, 50 pL of the 10 mg/mL DMSO stock can be
added to 400 pL of PEG300, mixed, followed by the addition of 50 pL of Tween80, and
finally, 500 pL of ddH20 is added to reach the final volume.[2] This mixed solution should be
used immediately.[2]

Experimental Workflow for Handling HLM006474

Click to download full resolution via product page

Caption: A step-by-step workflow for the safe handling of HLM006474 in a laboratory setting.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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